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Compound of Interest

Compound Name:
(2,5-Dichlorophenyl)phosphonic

acid dimethyl ester

CAS No.: 115393-14-1

Cat. No.: B182288

Get Quote

For researchers, scientists, and professionals in drug development, the precise structural

elucidation of novel compounds is a cornerstone of rigorous scientific inquiry. In the realm of

organophosphorus chemistry, a field rich with compounds of significant biological and industrial

relevance, spectroscopic techniques are indispensable tools for confirming molecular identity

and purity. This guide provides an in-depth analysis of the expected spectroscopic

characteristics of dimethyl (2,5-dichlorophenyl)phosphonate, a compound of interest in various

research and development pipelines.

While a complete, experimentally verified dataset for dimethyl (2,5-dichlorophenyl)phosphonate

is not readily available in the public domain at the time of this writing, this guide will leverage

established principles of spectroscopic interpretation and comparative data from closely related

analogs to provide a robust predictive analysis. By examining the spectroscopic signatures of

structurally similar aryl phosphonates, we can confidently anticipate the key features of the

target molecule's spectra. This approach not only offers valuable predictive insights but also
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serves as a practical framework for interpreting the spectra of newly synthesized aryl

phosphonates.

The Importance of Spectroscopic Characterization
in Organophosphorus Chemistry
Organophosphorus compounds, characterized by the presence of a carbon-phosphorus bond,

exhibit a remarkable diversity of chemical properties and biological activities. This diversity

stems from the variable oxidation state of phosphorus and the wide array of substituents that

can be attached to it. Consequently, unambiguous structural confirmation is paramount.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) provide a detailed picture of the molecular

architecture, enabling researchers to:

Confirm the identity of a synthesized compound.

Elucidate the connectivity of atoms within the molecule.

Assess the purity of a sample.

Infer stereochemical relationships.

In the context of drug development, rigorous spectroscopic characterization is a non-negotiable

component of regulatory submissions, ensuring the identity, purity, and consistency of active

pharmaceutical ingredients (APIs).

Predicted Spectroscopic Data for Dimethyl (2,5-
dichlorophenyl)phosphonate
Based on the fundamental principles of spectroscopy and analysis of the reference compounds

detailed in Section 3, the following table summarizes the anticipated spectroscopic data for

dimethyl (2,5-dichlorophenyl)phosphonate.
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Technique Expected Key Features

¹H NMR

Aromatic Protons: Three distinct signals in the

aromatic region (approx. 7.4-7.8 ppm), each

exhibiting coupling to both neighboring protons

and the ³¹P nucleus. The proton ortho to the

phosphonate group will likely show the largest

downfield shift. Methyoxy Protons: A doublet

around 3.8 ppm due to coupling with the ³¹P

nucleus (³JHP).

¹³C NMR

Aromatic Carbons: Six signals in the aromatic

region (approx. 120-140 ppm). The carbon

directly attached to the phosphorus atom (ipso-

carbon) will appear as a doublet with a large

coupling constant (¹JCP). The other aromatic

carbons will also exhibit smaller C-P couplings.

Methoxy Carbons: A doublet around 53 ppm due

to coupling with the ³¹P nucleus (²JCP).

³¹P NMR

A single resonance, likely in the range of +15 to

+25 ppm (referenced to 85% H₃PO₄), appearing

as a singlet in a proton-decoupled spectrum.

IR Spectroscopy

P=O stretch: A strong, characteristic absorption

band around 1250 cm⁻¹. P-O-C stretch: Strong

absorptions in the region of 1030-1050 cm⁻¹. C-

Cl stretch: Absorptions in the fingerprint region,

typically between 600 and 800 cm⁻¹. Aromatic

C-H stretch: Above 3000 cm⁻¹.
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Mass Spectrometry (EI)

Molecular Ion (M⁺): A distinct molecular ion

peak. Isotope Pattern: A characteristic isotope

pattern for a molecule containing two chlorine

atoms (M, M+2, M+4 peaks with relative

intensities of approximately 9:6:1).

Fragmentation: Common fragmentation

pathways would involve the loss of a methoxy

group (-OCH₃), a methyl group (-CH₃), and

cleavage of the P-C bond.

Comparative Analysis with Alternative Aryl
Phosphonates
To substantiate the predicted data, we will now compare the expected spectroscopic features

of dimethyl (2,5-dichlorophenyl)phosphonate with the experimentally determined data of

several key analogs. This comparative approach allows us to understand the influence of

specific structural modifications on the resulting spectra.

Reference Compound 1: Dimethyl Phenylphosphonate
Dimethyl phenylphosphonate serves as the foundational reference compound, lacking the

chloro-substituents on the aromatic ring.

Spectroscopic Data for Dimethyl

Phenylphosphonate

¹H NMR (400 MHz, CDCl₃)

δ 7.81 (dd, J = 13.4, 6.5 Hz, 2H), 7.58 (t, J = 7.4

Hz, 1H), 7.53 – 7.43 (m, 2H), 3.77 (d, J = 11.1

Hz, 6H)[1]

¹³C NMR (101 MHz, CDCl₃)

δ 132.5 (d, JCP = 3.0 Hz), 131.8 (d, JCP = 10.1

Hz), 128.5 (d, JCP = 15.2 Hz), 52.5 (d, JCP =

5.5 Hz)[1]

³¹P NMR (162 MHz, CDCl₃) δ 23.5[1]

Analysis of Structural Effects:
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¹H NMR: In dimethyl (2,5-dichlorophenyl)phosphonate, the symmetry of the phenyl ring is

broken, leading to three distinct aromatic proton signals instead of the more complex pattern

seen for the unsubstituted ring. The electron-withdrawing nature of the chlorine atoms is

expected to shift these aromatic protons further downfield compared to dimethyl

phenylphosphonate. The chemical shift and coupling of the methoxy protons should remain

similar.

¹³C NMR: The presence of two chlorine atoms will significantly alter the chemical shifts of the

aromatic carbons in dimethyl (2,5-dichlorophenyl)phosphonate. The carbons bearing the

chlorine atoms will be shifted downfield. The ipso-carbon's chemical shift and its coupling to

phosphorus will also be influenced by the electronic effects of the chlorine substituents.

³¹P NMR: The ³¹P chemical shift is sensitive to the electronic environment around the

phosphorus atom. The electron-withdrawing chlorine atoms on the phenyl ring are expected

to cause a slight downfield shift (to a higher ppm value) in the ³¹P spectrum of dimethyl (2,5-

dichlorophenyl)phosphonate compared to dimethyl phenylphosphonate.

Reference Compound 2: Diethyl Phenylphosphonate
This analog allows for the examination of the effect of changing the alkyl group on the

phosphonate ester.

Spectroscopic Data for Diethyl

Phenylphosphonate

¹H NMR (400 MHz, CDCl₃)

δ 7.88 – 7.76 (m, 2H), 7.60 – 7.52 (m, 1H), 7.51

– 7.42 (m, 2H), 4.21 – 4.02 (m, 4H), 1.32 (t, J =

7.1 Hz, 6H)[1]

³¹P NMR (162 MHz, CDCl₃) δ 19.4[1]

Analysis of Structural Effects:

¹H NMR: The key difference is the presence of the ethoxy groups, which give rise to a

quartet for the -OCH₂- protons and a triplet for the -CH₃ protons, a pattern that is distinct

from the doublet of the methoxy group in the dimethyl ester.
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³¹P NMR: The change from a methyl to an ethyl group on the ester results in a slight upfield

shift in the ³¹P NMR spectrum. This trend is generally observed in alkyl phosphonates.

Reference Compound 3: Diethyl (4-
methoxyphenyl)phosphonate
This compound introduces an electron-donating group on the phenyl ring, providing a

contrasting electronic effect to the electron-withdrawing chlorine atoms.

Spectroscopic Data for Diethyl (4-

methoxyphenyl)phosphonate

¹H NMR (400 MHz, CDCl₃)

δ 7.79 – 7.71 (m, 2H), 7.01 – 6.93 (m, 2H), 4.19

– 3.99 (m, 4H), 3.85 (s, 3H), 1.31 (t, J = 7.1 Hz,

6H)[1]

¹³C NMR (101 MHz, CDCl₃)

δ 162.7 (d, J = 3.4 Hz), 133.7 (d, J = 11.3 Hz),

119.4 (d, J = 195.1 Hz), 113.9 (d, J = 16.1 Hz),

61.8 (d, J = 5.3 Hz), 55.2, 16.2 (d, J = 6.5 Hz)[1]

³¹P NMR (162 MHz, CDCl₃) δ 20.6[1]

Analysis of Structural Effects:

¹H and ¹³C NMR: The electron-donating methoxy group causes an upfield shift of the

aromatic protons and carbons, particularly those ortho and para to it. This is in stark contrast

to the expected downfield shift caused by the electron-withdrawing chlorine atoms in

dimethyl (2,5-dichlorophenyl)phosphonate.

³¹P NMR: The electron-donating group leads to a slightly more shielded phosphorus nucleus,

resulting in a chemical shift that is upfield compared to dimethyl phenylphosphonate. This

further supports the prediction that the electron-withdrawing chlorine atoms in the target

compound will cause a downfield shift.

Experimental Protocols
The following are detailed, step-by-step methodologies for the key spectroscopic experiments.

These protocols are designed to be self-validating and are based on established best practices
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in the field.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Rationale: NMR spectroscopy is the most powerful technique for the structural elucidation of

organic molecules in solution. ¹H, ¹³C, and ³¹P NMR experiments provide detailed information

about the connectivity and chemical environment of the respective nuclei.

Protocol:

Sample Preparation:

Accurately weigh approximately 10-20 mg of the sample.

Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The

choice of solvent should be based on the sample's solubility and the desired chemical shift

referencing.

Add a small amount of an internal standard (e.g., tetramethylsilane, TMS, for ¹H and ¹³C

NMR) if quantitative analysis or precise referencing is required.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and

sensitivity.

Tune and match the probe for the specific nucleus being observed (¹H, ¹³C, or ³¹P).

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical

peaks.

Data Acquisition:
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¹H NMR: Acquire a standard one-dimensional proton spectrum. Typical parameters include

a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans to

achieve a good signal-to-noise ratio.

¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance

and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation

delay (e.g., 2-5 seconds) are typically required.

³¹P NMR: Acquire a proton-decoupled ³¹P spectrum. A relaxation delay of 5-10 seconds is

often necessary for accurate integration, especially for non-protonated phosphorus atoms.

Use 85% H₃PO₄ as an external reference.

Data Processing and Analysis:

Apply a Fourier transform to the acquired free induction decay (FID).

Phase the resulting spectrum to obtain pure absorption lineshapes.

Calibrate the chemical shift scale using the internal standard or the residual solvent peak.

Integrate the signals to determine the relative ratios of different types of nuclei.

Analyze the chemical shifts, coupling constants, and multiplicities to elucidate the

molecular structure.

NMR Sample Preparation NMR Data Acquisition NMR Data Processing & Analysis

Weigh Sample Dissolve in
Deuterated Solvent

Add Internal
Standard (optional)

Transfer to
NMR Tube Tune & Match Probe Lock & Shim Acquire Spectrum

(¹H, ¹³C, ³¹P) Fourier Transform Phase Correction Calibration & Integration Structural Elucidation

Click to download full resolution via product page

Workflow for NMR Spectroscopic Analysis.

Infrared (IR) Spectroscopy
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Rationale: IR spectroscopy provides information about the functional groups present in a

molecule by detecting the absorption of infrared radiation at specific frequencies corresponding

to the vibrational modes of chemical bonds.

Protocol:

Sample Preparation:

Neat Liquid: If the sample is a liquid, a thin film can be prepared by placing a drop of the

liquid between two salt plates (e.g., NaCl or KBr).

Solid (KBr Pellet): Grind a small amount of the solid sample (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle. Press

the mixture into a transparent pellet using a hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the liquid or solid sample

directly onto the ATR crystal.

Data Acquisition:

Record a background spectrum of the empty sample compartment (or the clean ATR

crystal).

Place the prepared sample in the spectrometer's sample holder.

Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹). Co-add

multiple scans to improve the signal-to-noise ratio.

Data Processing and Analysis:

The instrument software will automatically subtract the background spectrum from the

sample spectrum.

Identify the characteristic absorption bands and correlate them to specific functional

groups (e.g., P=O, P-O-C, C-Cl).

Mass Spectrometry (MS)
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Rationale: Mass spectrometry provides information about the molecular weight and elemental

composition of a molecule by measuring the mass-to-charge ratio (m/z) of its ions.

Fragmentation patterns can provide valuable structural information.

Protocol:

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer via a suitable inlet

system (e.g., direct infusion, or coupled with a separation technique like Gas

Chromatography (GC) or Liquid Chromatography (LC)).

Ionization:

Ionize the sample using an appropriate method. Electron Ionization (EI) is a common

technique for volatile, thermally stable compounds and provides extensive fragmentation.

Electrospray Ionization (ESI) is a softer ionization technique suitable for a wider range of

compounds.

Mass Analysis:

The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole,

time-of-flight).

Detection and Data Analysis:

The detector records the abundance of ions at each m/z value.

Identify the molecular ion peak to determine the molecular weight.

Analyze the isotope pattern to confirm the presence of elements with characteristic

isotopes, such as chlorine.

Interpret the fragmentation pattern to gain insights into the molecular structure.
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Structural Comparison

Dimethyl
Phenylphosphonate Dimethyl

(2,5-dichlorophenyl)phosphonate
(Target Compound)

Addition of 2 Cl atoms
- Downfield shift of Ar-H
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Change of alkyl group
- Different alkyl ¹H signals

- Upfield shift of ³¹P
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Structural Relationships and Predicted Spectroscopic Effects.

Conclusion
This guide has provided a comprehensive, albeit predictive, spectroscopic characterization of

dimethyl (2,5-dichlorophenyl)phosphonate. By leveraging a comparative analysis with well-

characterized structural analogs, we have established a solid framework for anticipating the key

features in its ¹H, ¹³C, and ³¹P NMR spectra, as well as its IR and mass spectra. The detailed

experimental protocols provided herein offer a robust methodology for obtaining high-quality

spectroscopic data for this and other novel organophosphorus compounds. As a senior

application scientist, I emphasize that while predictive analysis is a powerful tool, the ultimate

confirmation of a compound's structure must come from the acquisition and rigorous

interpretation of its own experimental data. This guide serves as a valuable roadmap for

researchers undertaking such characterization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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